N-(benzo[c][1,2,5]thiadiazol-4-yl)-1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H22N6O2S/c1-31-17-9-7-15(8-10-17)18-11-12-21(26-25-18)29-13-3-4-16(14-29)23(30)24-19-5-2-6-20-22(19)28-32-27-20/h2,5-12,16H,3-4,13-14H2,1H3,(H,24,30)
• InChI Key: NXSFANQUGDIXET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCCC(C3)C(=O)NC4=CC=CC5=NSN=C54
• Molecular Formula: C23H22N6O2S
• Molecular Weight: 446.5 g/mol
• CAS No.: 1226429-91-9

Description

N-(benzo[c][1,2,5]thiadiazol-4-yl)-1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H22N6O2S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, such as those containing benzothiazole, pyridine, and their derivatives, have been extensively studied for their wide range of biological activities. These compounds serve as key scaffolds in the development of new pharmacological agents due to their structural diversity and potential for interaction with biological targets. For example, phenothiazines, a class of heterocyclic compounds, have been investigated for their antibacterial, antifungal, anticancer, and anti-inflammatory properties, among others. The significance of these compounds lies in their ability to interact with biological systems through various mechanisms, including pharmacophoric substituents and lipophilic characteristics, which facilitate penetration through biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).

Applications in Organic Synthesis and Catalysis

The utility of heterocyclic N-oxide molecules, including pyridine and indazole N-oxides, extends to organic synthesis and catalysis. These compounds have been utilized in forming metal complexes, designing catalysts, and facilitating asymmetric synthesis. Their versatility in organic chemistry underscores the potential for developing novel synthetic routes and catalysts for chemical transformations. This aspect of heterocyclic compounds is crucial for advancing synthetic methodologies and finding more efficient, selective, and environmentally friendly chemical processes (Li et al., 2019).